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Compound of Interest

Compound Name: Ethyl 2-ethoxy-2-iminoacetate

Cat. No.: B046105

A Technical Guide to the Physical Properties of
Ethyl 2-ethoxy-2-iminoacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Ethyl 2-
ethoxy-2-iminoacetate (CAS No. 816-27-3), a versatile reagent in organic synthesis. The
focus of this document is on its density and refractive index, critical parameters for quality
control, reaction monitoring, and process scale-up in research and development settings.

Core Physical Properties

Ethyl 2-ethoxy-2-iminoacetate is a liquid at room temperature.[1] Its fundamental physical
characteristics are summarized below, providing a baseline for its handling and application in
experimental work.

Data Summary

The density and refractive index of Ethyl 2-ethoxy-2-iminoacetate have been reported by
various suppliers. While there are slight variations in the reported values, they provide a
consistent range for these properties.
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Physical Property Value Conditions
Density 1.042 g/mL at 25 °C[1][2]
1.08 g/mL Not Specified[3]
1.081 g/cm3 Not Specified[4]
Refractive Index (n/D) 1.426 at 20 °C[1][2]
1.440 Not Specified[4]

Experimental Protocols

Accurate determination of physical properties is paramount in chemical research. The following

sections detail the standard methodologies for measuring the density and refractive index of

liquid organic compounds like Ethyl 2-ethoxy-2-iminoacetate.

Density Measurement via Pychometry

The pycnometer method is a highly precise technique for determining the density of a liquid by

measuring the mass of a known volume.[4]

Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)[4]

Analytical balance

Thermostatic bath

Procedure:

Distilled water (or other reference liquid with a precisely known density)

The liquid sample (Ethyl 2-ethoxy-2-iminoacetate)

e Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

solvent, followed by distilled water. Dry the pycnometer completely.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://en1.nbchao.com/k/1970/
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.benchchem.com/product/b046105?utm_src=pdf-body
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.benchchem.com/product/b046105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Mass of Empty Pycnometer: Accurately weigh the dry, empty pycnometer with its stopper on
an analytical balance. Record this mass (mo).

» Calibration with a Reference Liquid: Fill the pycnometer with a reference liquid of known
density (e.qg., distilled water) at a specific temperature. Ensure no air bubbles are trapped.
Insert the stopper, allowing excess liquid to emerge from the capillary.

o Thermostatic Equilibration: Place the filled pycnometer in a thermostatic bath set to the
desired temperature (e.g., 25 °C) to allow the liquid to reach thermal equilibrium.

o Mass of Pycnometer with Reference Liquid: Carefully dry the outside of the pycnometer and
weigh it. Record this mass (ma).

o Cleaning and Drying: Empty and clean the pycnometer as in step 1.

e Mass of Pycnometer with Sample: Fill the pycnometer with the sample liquid (Ethyl 2-
ethoxy-2-iminoacetate).

o Thermostatic Equilibration and Weighing: Repeat steps 4 and 5 for the sample liquid. Record
the mass (mz).

Calculation: The density of the sample liquid (ps) can be calculated using the following formula:
ps = [(M2 - mo) / (M1 - mo)] * pr

Where:

e ps is the density of the sample liquid.

e mo is the mass of the empty pycnometer.

e ma is the mass of the pycnometer filled with the reference liquid.

e m:z is the mass of the pycnometer filled with the sample liquid.

e pris the known density of the reference liquid at the experimental temperature.

Refractive Index Measurement via Abbe Refractometer
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The Abbe refractometer is a common laboratory instrument for the rapid and accurate
measurement of the refractive index of liquids.[1]

Apparatus:

Abbe refractometer

Constant temperature water bath (circulator)

Light source (typically a sodium lamp or a white light source with a compensator)
Dropper or pipette

The liquid sample (Ethyl 2-ethoxy-2-iminoacetate)

Calibration standard (e.qg., distilled water)

Procedure:

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index at a specific temperature (e.g., distilled water at 20 °C).

Temperature Control: Connect the refractometer prisms to a constant temperature water
bath set to the desired temperature (e.g., 20 °C) and allow the instrument to equilibrate.

Sample Application: Open the prism assembly of the refractometer. Using a clean dropper,
place a few drops of the liquid sample onto the surface of the lower prism.

Prism Closure: Gently close the prism assembly, ensuring the liquid spreads evenly between
the two prisms without forming air bubbles.

Field of View Adjustment: Look through the eyepiece and adjust the light source and mirror
to obtain optimal illumination.

Boundary Line Focusing: Turn the coarse adjustment knob until the boundary line between
the light and dark fields becomes visible.
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« Achromatization: If using a white light source, adjust the chromatic dispersion compensator
to eliminate any color fringes and obtain a sharp, black-and-white boundary line.

* Measurement: Adjust the fine adjustment knob to bring the boundary line exactly to the
center of the crosshairs in the eyepiece.

« Reading the Value: Read the refractive index value from the instrument's scale.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical compound and its
experimentally determined physical properties.
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Caption: Relationship between the compound and its measured properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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